1,1-Difluoro-6-[4-(morpholine-4-sulfonyl)benzoyl]-6-azaspiro[2.5]octane

• IUPAC Name: (2,2-difluoro-6-azaspiro[2.5]octan-6-yl)-(4-morpholin-4-ylsulfonylphenyl)methanone
• InChI: InChI=1S/C18H22F2N2O4S/c19-18(20)13-17(18)5-7-21(8-6-17)16(23)14-1-3-15(4-2-14)27(24,25)22-9-11-26-12-10-22/h1-4H,5-13H2
• InChI Key: MMCFUSZRIOEOGU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12CC2(F)F)C(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCOCC4
• Molecular Formula: C18H22F2N2O4S
• Molecular Weight: 400.4 g/mol

Description

1,1-Difluoro-6-[4-(morpholine-4-sulfonyl)benzoyl]-6-azaspiro[2.5]octane, also known as AZD9291, is a third-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor (TKI) that is used in the treatment of non-small cell lung cancer (NSCLC). It is a targeted therapy that selectively inhibits the mutated EGFR, which is commonly found in NSCLC patients.

Scientific Research Applications

Electrophilic Fluorination Agents

Electrophilic fluorination is a key reaction in synthetic chemistry, and compounds such as N-fluoroammonium salts derived from morpholine and other nitrogen heterocycles are notable for their role as selective fluorinating agents. For instance, Banks et al. (1996) and Banks et al. (1997) have developed methods for synthesizing a range of fluorinated compounds, highlighting the utility of these agents in site-selective fluorination, a critical process in the development of pharmaceuticals and agrochemicals (Banks, Besheesh, Mohialdin-Khaffaf, & Sharif, 1996; Banks, Besheesh, Mohialdin-Khaffaf, & Sharif, 1997).

Green Chemistry in Corrosion Inhibition

The development of environmentally friendly corrosion inhibitors is an area of significant interest. Chafiq et al. (2020) discussed the synthesis and application of spirocyclopropane derivatives for mild steel protection in acidic environments, demonstrating the potential of these compounds in industrial applications where corrosion resistance is crucial (Chafiq et al., 2020).

Fluorine Chemistry in Material Science

Fluorine-containing compounds, due to their unique chemical properties, are extensively used in material science. For example, Jbeily and Kressler (2017) explored the partition coefficients of fluorinated rhodamine-based dyes, providing insights into their applications in the development of fluorescence dyes and their interactions with biological systems (Jbeily & Kressler, 2017).

Advanced Synthesis Techniques

In the realm of synthetic organic chemistry, the development of novel methods for constructing complex molecules is crucial. Rulev et al. (2016) reported on the domino assembly of trifluoromethylated morpholines and oxazepanes, showcasing advanced synthetic strategies that allow for efficient and selective formation of these heterocyclic compounds (Rulev et al., 2016).